(R)-tert-Butyl 3-[(4-fluorophenyl)methyl]aminolpiperidine-1-carboxylate

• IUPAC Name: tert-butyl (3R)-3-[(4-fluorophenyl)methylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C17H25FN2O2/c1-17(2,3)22-16(21)20-10-4-5-15(12-20)19-11-13-6-8-14(18)9-7-13/h6-9,15,19H,4-5,10-12H2,1-3H3/t15-/m1/s1
• InChI Key: PEYGKVHAIBEIBV-OAHLLOKOSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)NCC2=CC=C(C=C2)F
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC[C@H](C1)NCC2=CC=C(C=C2)F
• Molecular Formula: C17H25FN2O2
• Molecular Weight: 308.4 g/mol
• CAS No.: 1349699-72-4

Description

(R)-tert-Butyl 3-[(4-fluorophenyl)methyl]aminolpiperidine-1-carboxylate is a chemical compound that is used in scientific research for its potential applications in the field of medicine. This compound is a derivative of piperidine and is known for its unique chemical structure and properties.

Scientific Research Applications

Synthesis of Piperidine Derivatives

Piperidine derivatives are essential in medicinal chemistry due to their presence in various bioactive compounds. Research by Moskalenko et al. (2014) and Boev et al. (2015) demonstrates the molecule's role in synthesizing substituted piperidine derivatives through allylation and stereoselective syntheses processes. These derivatives are highlighted for their potential as synthons for preparing diverse piperidine derivatives, contributing significantly to drug development and synthetic organic chemistry (Moskalenko & Boev, 2014; Boev, Moskalenko, Belopukhov, & Przheval’skii, 2015).

Novel Synthetic Routes

Research also focuses on developing efficient synthetic routes to crucial intermediates for pharmaceutical applications. For instance, Chen Xin-zhi (2011) proposed an efficient approach to synthesize tert-Butyl 4-methyl-3-oxopiperidine-1-carboxylate, an important intermediate in the synthesis of novel protein tyrosine kinase inhibitors. This approach showcases the molecule's utility in simplifying the production of complex pharmaceuticals (Chen Xin-zhi, 2011).

Crystallographic Studies

Crystal structure analysis of related compounds provides insights into the molecular geometry and potential interactions in solid-state forms. Gumireddy et al. (2021) explored the crystal structure of a sterically congested piperazine derivative, revealing its novel chemistry and potential as a pharmacologically useful core. Such studies are pivotal in drug design and development, offering a basis for understanding compound stability and reactivity (Gumireddy, DeBoyace, Rupprecht, Gupta, Patel, Flaherty, & Wildfong, 2021).

Antimycobacterial Activities

Investigations into the antimycobacterial properties of related compounds, as demonstrated by Sriram et al. (2007), highlight the molecule's relevance in addressing global health challenges. The study synthesized and evaluated a series of compounds for their effectiveness against Mycobacterium tuberculosis, showcasing the potential for developing new antimycobacterial agents (Sriram, Senthilkumar, Dinakaran, Yogeeswari, China, & Nagaraja, 2007).